Cas no 438546-40-8 (bis(3,5-dibromophenyl)diphenylsilane)

• Product Name: bis(3,5-dibromophenyl)diphenylsilane
• CAS No: 438546-40-8
• MF: C₂₄H₁₆Br₄Si
• MW: 652.085344314575
• CID: 5583741
• PubChem ID: 58926932
• Update Time: 2025-06-14

bis(3,5-dibromophenyl)diphenylsilane Chemical and Physical Properties

Names and Identifiers

• bis(3,5-dibromophenyl)diphenylsilane
• Silane, bis(3,5-dibromophenyl)diphenyl- (9CI)
• 438546-40-8
• SCHEMBL5470914

• Inchi： 1S/C24H16Br4Si/c25-17-11-18(26)14-23(13-17)29(21-7-3-1-4-8-21,22-9-5-2-6-10-22)24-15-19(27)12-20(28)16-24/h1-16H
• InChI Key： YJVYEIRMDIAUCN-UHFFFAOYSA-N
• SMILES： [Si](C1=CC(Br)=CC(Br)=C1)(C1=CC(Br)=CC(Br)=C1)(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 651.77138g/mol
• Monoisotopic Mass: 647.77548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.83±0.1 g/cm3(Predicted)
• Boiling Point: 576.5±50.0 °C(Predicted)

Additional information on bis(3,5-dibromophenyl)diphenylsilane

Comprehensive Overview of Bis(3,5-dibromophenyl)diphenylsilane (CAS No. 438546-40-8): Properties, Applications, and Industry Trends

Bis(3,5-dibromophenyl)diphenylsilane (CAS No. 438546-40-8) is a high-performance organosilicon compound with a unique molecular structure, combining brominated aromatic rings and a central silicon atom. This halogenated silane derivative has garnered significant attention in material science due to its exceptional thermal stability, flame-retardant properties, and compatibility with polymer matrices. As industries increasingly prioritize fire-safe materials and sustainable additives, this compound has emerged as a promising candidate for advanced applications.

The molecular architecture of bis(3,5-dibromophenyl)diphenylsilane features two 3,5-dibromophenyl groups and two phenyl groups bonded to a silicon center. This configuration contributes to its high thermal decomposition temperature (exceeding 300°C) and efficient halogen-based flame inhibition mechanism. Recent studies highlight its synergistic effects when combined with phosphorus-based flame retardants, addressing growing concerns about eco-friendly fire protection in electronics and construction materials.

In polymer science, researchers are exploring CAS 438546-40-8 as a multifunctional additive for engineering thermoplastics like polycarbonate (PC) and acrylonitrile butadiene styrene (ABS). Its ability to simultaneously enhance flame resistance while maintaining mechanical properties makes it valuable for electric vehicle components and 5G infrastructure materials – two rapidly growing sectors. The compound's low migration tendency addresses durability concerns in high-temperature applications.

Environmental considerations have driven innovation in brominated flame retardant alternatives, positioning bis(3,5-dibromophenyl)diphenylsilane as a potential compromise between performance and regulatory compliance. Its higher molecular weight reduces bioaccumulation risks compared to smaller brominated molecules, responding to REACH regulations and green chemistry initiatives. Manufacturers are developing encapsulation technologies to further improve its environmental profile.

The electronics industry particularly values CAS 438546-40-8 for printed circuit board (PCB) formulations, where its gas-phase flame inhibition complements condensed-phase char formation. This dual-action mechanism meets stringent UL 94 V-0 standards while minimizing corrosive gas emissions – a critical factor for data center hardware reliability. Recent patents demonstrate its utility in halogen-reduced formulations that maintain performance while decreasing total bromine content.

Analytical characterization of bis(3,5-dibromophenyl)diphenylsilane typically involves HPLC purity testing, thermogravimetric analysis (TGA), and FTIR spectroscopy. These methods confirm its ≥98% purity for industrial applications and verify its decomposition profile. The compound's low water solubility and high lipophilicity influence formulation strategies, particularly for water-based coating systems where specialized dispersion techniques are required.

Emerging research explores silicon-bromine synergy in bis(3,5-dibromophenyl)diphenylsilane, where the silicon moiety promotes ceramic char formation during combustion. This phenomenon enhances fire protection in aerospace composites and high-voltage insulation materials. The compound's UV stability also makes it suitable for outdoor polymer applications, distinguishing it from traditional brominated additives that may degrade under sunlight.

Supply chain specialists note increasing demand for CAS 438546-40-8 in Asia-Pacific markets, particularly for consumer electronics manufacturing. Its dust suppression properties during processing and excellent flow characteristics in powder form improve handling safety compared to some liquid brominated additives. Quality control protocols emphasize residual solvent testing and heavy metal screening to meet RoHS compliance requirements.

Future developments may focus on nanocomposite incorporation of bis(3,5-dibromophenyl)diphenylsilane, leveraging its aromatic structure for π-π interactions with graphene or carbon nanotubes. Such advanced materials could revolutionize flexible electronics and wearable technology fire safety. The compound's molecular design flexibility also allows for derivative synthesis, enabling customized flame-retardant efficiency for specific polymer systems.

In regulatory contexts, bis(3,5-dibromophenyl)diphenylsilane occupies an important niche as industries transition toward polymeric flame retardants with reduced environmental impact. Its high thermal stability minimizes toxic decomposition byproducts, addressing concerns about indoor air quality in automotive interiors and building materials. Ongoing life-cycle assessment studies will further clarify its position in sustainable material design paradigms.